Cas no 36954-68-4 (1-acetyl-10,11-dimethoxy-4-methyl-3,4-seco-condyfol-14(19)en-3-one)

• Product Name: 1-acetyl-10,11-dimethoxy-4-methyl-3,4-seco-condyfol-14(19)en-3-one
• CAS No: 36954-68-4
• MF: C₂₃H₃₀N₂O₄
• MW: 398.495306491852
• CID: 2030300
• Update Time: 2025-04-21

1-acetyl-10,11-dimethoxy-4-methyl-3,4-seco-condyfol-14(19)en-3-one Chemical and Physical Properties

Names and Identifiers

• 1-acetyl-10,11-dimethoxy-4-methyl-3,4-seco-condyfol-14(19)en-3-one
• Geissovellin
• Geissovelline
• (2β,7S,14E,15S)-1-Acetyl-14,19-didehydro-10,11-dimethoxy-4-methyl-3,4-secocondyfolan-3-one

• Inchi： 1S/C23H30N2O4/c1-6-16-15-7-9-24(3)10-8-23(22(16)27)17-12-19(28-4)20(29-5)13-18(17)25(14(2)26)21(23)11-15/h6,12-13,15,21H,7-11H2,1-5H3/b16-6+
• InChI Key： SSEGBBKFPCLCKO-OMCISZLKSA-N
• SMILES： COC1=C(OC)C=C2C(N(C(=O)C)C3C42C(/C(/C(CCN(CC4)C)C3)=C/C)=O)=C1

Computed Properties

• Exact Mass: 398.221
• Monoisotopic Mass: 398.221
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 707
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.1A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Condylocarpan alkaloids